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Compound of Interest

Compound Name: Mabuterol-d9

Cat. No.: B565552

For research and development use only. Not for human or veterinary use.[1]

This document provides essential safety and logistical information for the proper disposal of
Mabuterol-d9, a deuterium-labeled agonist of the f2-adrenergic receptor.[2][3] Adherence to
these procedures is critical for ensuring laboratory safety and environmental protection.
Mabuterol-d9 and its container must be disposed of as hazardous waste.[4]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Mabuterol-d9 is provided in the
table below. This information is essential for a comprehensive understanding of the
compound's characteristics for safe handling and disposal.

Property Value

CAS Number 1246819-58-8[1][3][5]
Molecular Formula C13H9DoCIF3N20[1][3]
Molecular Weight 319.8 g/mol [1][5]

Appearance Off-White Solid[1]

Purity >98%[1]

Storage Conditions 2-8°C, Protect from light[1][2][4]
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Pre-Disposal and Handling Precautions

Before commencing any disposal procedures, ensure that all personnel are equipped with the
appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves are mandatory.

Eye Protection: Safety glasses or goggles must be worn.

Respiratory Protection: A dust respirator should be used to avoid inhalation.[4]

Protective Clothing: A lab coat or other protective clothing is required to prevent skin contact.

[4]
Handling Precautions:
 Avoid all personal contact, including inhalation of dust.[4]
e Prevent the generation of dust during handling.[4]

e Do not eat, drink, or smoke in areas where Mabuterol-d9 is handled or stored.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to contain the material
and prevent exposure.

For Minor Spills:
e Use dry clean-up procedures; avoid creating dust.[4]

o Dampen the spilled material with water to prevent it from becoming airborne before
sweeping.[4]

o Carefully sweep or vacuum the material. If using a vacuum cleaner, it must be fitted with a
HEPA filter.[4]
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e Place the collected material into a suitable, labeled container for hazardous waste disposal.

[4]
For Major Spills:
» Evacuate the area and restrict access.
e Move upwind to avoid inhaling any dust or vapors.[4]
o Alert emergency responders and provide them with the location and nature of the hazard.[4]

Step-by-Step Disposal Procedure

The disposal of Mabuterol-d9 must be conducted in compliance with all federal, state, and
local regulations. The primary method of disposal is through a licensed hazardous waste
management company.

» Waste Collection:
o Place Mabuterol-d9 waste into a designated, properly labeled, and sealed container.

o Empty containers may retain residual dust and should be treated as hazardous waste. Do
not cut, drill, grind, or weld on or near these containers.[4]

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the chemical name
"Mabuterol-d9".

o Include any other information required by your institution's environmental health and safety
(EHS) department.

» Storage:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area, away from incompatible materials such as oxidizing agents.[4]

» Contacting a Waste Management Authority:
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o Consult with your institution's EHS department or a licensed waste management authority
for guidance on disposal.[4]

o Provide them with the Safety Data Sheet (SDS) for Mabuterol-d9.
e Transportation and Final Disposal:

o Arrange for a certified hazardous waste transporter to collect the waste.

o The final disposal method, likely incineration, will be determined by the waste
management facility in accordance with regulatory requirements.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Mabuterol-d9.
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Caption: Workflow for the safe handling and disposal of Mabuterol-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Mabuterol-d9: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565552#mabuterol-d9-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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